Cas no 70259-44-8 ((2s)-1-(benzyloxy)-3-(trityloxy)-2-propanol)

(2s)-1-(benzyloxy)-3-(trityloxy)-2-propanol structure
70259-44-8 structure
Product Name:(2s)-1-(benzyloxy)-3-(trityloxy)-2-propanol
CAS No:70259-44-8
MF:C29H28O3
MW:424.530828475952
CID:1742253
PubChem ID:11582634
Update Time:2025-04-21

(2s)-1-(benzyloxy)-3-(trityloxy)-2-propanol Chemical and Physical Properties

Names and Identifiers

    • (2s)-1-(benzyloxy)-3-(trityloxy)-2-propanol
    • 1-O-benzyl-3-O-trityl-sn-glycerol
    • 1-O-benzyl-2,3-O-isopropylidene-a-D-lyxo-pentodialdo-1,4-furanose
    • 1-O-benzyl-3-O-trityl-glycerol
    • (R)-1-benzyloxy-3-trityloxypropan-2-ol
    • 3-O-trityl-1-O-benzyl-sn-glycerol
    • (R)-1-O-benzyl-3-O-tritylglycerol
    • 1-benzyl-3-trityl-sn-glycerol
    • CTK8F0244
    • Phenylmethyl (5S)-3,4-O-(1-Methylethylidene)-D-arabino-pentodialdo-5,2-furanoside
    • Benzyl 2,3-O-Isopropylidene-|A-D-mannopentenofuranoside-6-aldehyde
    • 1-O-benzyl-3-O-trityl-sn-glycerol; 1-O-benzyl-2,3-O-isopropylidene-a-D-lyxo-pentodialdo-1,4-furanose; 1-O-benzyl-3-O-trityl-glycerol; (R)-1-benzyloxy-3-trityloxypropan-2-ol; 3-O-trityl-1-O-benzyl-sn-glycerol; (R)-1-O-benzyl-3-O-tritylglycerol; 1-benzyl-3-trityl-sn-glycerol; CTK8F0244; Phenylmethyl (5S)-3,4-O-(1-Methylethylidene)-D-arabino-pentodialdo-5,2-furanoside; Benzyl 2,3-O-Isopropylidene-|A-D-mannopentenofuranoside-6-aldehyde;
    • AKOS015966761
    • DB-336293
    • 70259-44-8
    • (S)-1-(Benzyloxy)-3-(trityloxy)propan-2-ol
    • DTXSID40468943
    • 83526-68-5
    • 1-trityl-3-benzyl-sn-glycerol
    • SCHEMBL2235140
    • (2s)-1-phenylmethoxy-3-trityloxypropan-2-ol
    • MLQDAFOUXAGGMS-NDEPHWFRSA-N
    • Inchi: 1S/C29H28O3/c30-28(22-31-21-24-13-5-1-6-14-24)23-32-29(25-15-7-2-8-16-25,26-17-9-3-10-18-26)27-19-11-4-12-20-27/h1-20,28,30H,21-23H2/t28-/m0/s1
    • InChI Key: MLQDAFOUXAGGMS-NDEPHWFRSA-N
    • SMILES: O(C[C@H](COCC1C=CC=CC=1)O)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 424.20394
  • Monoisotopic Mass: 424.20384475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 451
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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